2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(5-chlorothiophen-2-yl)sulfonylpyrimidin-2-yl]sulfanyl-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C17H14ClFN4O3S3/c1-9-2-3-10(19)6-11(9)22-14(24)8-27-17-21-7-12(16(20)23-17)29(25,26)15-5-4-13(18)28-15/h2-7H,8H2,1H3,(H,22,24)(H2,20,21,23)
• InChI Key: KJKYOBVZTJMNEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H14ClFN4O3S3
• Molecular Weight: 473.0 g/mol
• CAS No.: 1021217-79-7

Description

2-({4-amino-5-[(5-chlorothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-(5-fluoro-2-methylphenyl)acetamide is a structurally complex acetamide derivative featuring a pyrimidine core substituted with amino and sulfonyl groups, a thiophene ring, and a fluorinated phenylacetamide moiety. Acetamide derivatives are widely recognized as intermediates in medicinal chemistry due to their versatility in hydrogen bonding and metabolic stability . The compound’s design integrates sulfonyl and sulfanyl linkages, which may enhance binding to biological targets such as enzymes or receptors.

Comparison with Similar Compounds

Pyrimidine-Based Analogues

2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide

• Structure : Features a 4,6-dimethylpyrimidine sulfanyl group and a 4-methylpyridinyl acetamide.
• Key Differences : Lacks the 5-chlorothiophene sulfonyl group and fluorinated phenyl ring.
• Implications : The dimethylpyrimidine and pyridine substituents likely enhance lipophilicity compared to the target compound’s fluorophenyl and sulfonyl groups.

N-[4-amino-5-cyano-6-(methylsulfanyl)pyridin-2-yl]-2-chloroacetamide Structure: Pyridine core with cyano, methylsulfanyl, and chloroacetamide groups. Key Differences: Replaces pyrimidine with pyridine and introduces a cyano group. Implications: The cyano group may improve hydrogen-bonding interactions, while the absence of a sulfonyl group could reduce solubility.

Thiophene- and Sulfonyl-Containing Analogues

N-(5-chloro-2-methoxyphenyl)-2-[[3-(4-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide Structure: Combines a pyrimidoindole ring with a sulfanyl-linked chlorophenylacetamide. Implications: The dual chloro substituents may increase cytotoxicity compared to the target compound’s single chloro group.

2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• Structure : Triazole-thiophene hybrid with a fluorophenylacetamide.
• Key Differences : Substitutes pyrimidine with triazole, altering electronic properties.
• Implications : Triazole’s nitrogen-rich structure may improve metal-binding capacity but reduce aromatic stacking interactions.

Sulfamoyl and Piperidine Hybrids

N-{4-[4-(3-{[(2,5-difluorophenyl)sulfonyl]amino}-2-fluorophenyl)-2-(piperidin-4-yl)-1,3-thiazol-5-yl]pyridin-2-yl}acetamide Structure: Integrates sulfamoyl, thiazole, and piperidine groups. Implications: The sulfamoyl group may enhance solubility, similar to the target compound’s sulfonyl moiety.

Pharmacological Implications

Compound	Structural Highlights	Inferred Activity
Target Compound	Pyrimidine, sulfonyl, fluorophenyl	Potential kinase inhibition or antimicrobial activity
2.1.A1	Dimethylpyrimidine, pyridine	Enhanced lipophilicity, possible CNS targeting
2.1.B1	Pyrimidoindole, chlorophenyl	DNA intercalation, anticancer activity
2.2.C1	Thiazole-piperidine, sulfamoyl	Kinase inhibition (e.g., JAK/STAT pathway)